Cas no 720678-21-7 (1-Chloro-3-fluoro-2-isocyanatobenzene)

• Product Name: 1-Chloro-3-fluoro-2-isocyanatobenzene
• CAS No: 720678-21-7
• MF: C₇H₃ClFNO
• MW: 171.556224107742
• MDL: MFCD08444547
• CID: 1752553
• PubChem ID: 16227836
• Update Time: 2025-09-22

1-Chloro-3-fluoro-2-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-fluoro-2-isocyanato-
• SCHEMBL1950281
• 720678-21-7
• 2-chloro-6-fluorophenyl isocyanate
• 1-chloro-3-fluoro-2-isocyanatobenzene
• MFCD08444547
• 1-chloro-3-fluoro-2-isocyanatobenzene, AldrichCPR
• AKOS004910807
• EN300-27127
• FS-5337
• 1-Chloro-3-fluoro-2-isocyanatobenzene

• MDL： MFCD08444547
• Inchi： 1S/C7H3ClFNO/c8-5-2-1-3-6(9)7(5)10-4-11/h1-3H
• InChI Key： KMDUNDOCWFAOSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1N=C=O)F

Computed Properties

• Exact Mass: 170.98879
• Monoisotopic Mass: 170.9887196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43